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Compound of Interest

Compound Name:
Permanganic acid (HMnO4),

cesium salt

Cat. No.: B083906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

cesium permanganate (CsMnO₄), a compound of interest in various scientific and research

applications. This document outlines its molar mass and density, supported by detailed

experimental protocols and logical workflow visualizations to ensure clarity and reproducibility.

Core Physicochemical Data
The fundamental quantitative properties of cesium permanganate are summarized in the table

below for ease of reference and comparison.

Property Value Units

Chemical Formula CsMnO₄ -

Molar Mass 251.84 g/mol

Density 3.6 g/cm³[1]

Appearance Purple crystals[1] -
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Molar Mass Determination
The molar mass of cesium permanganate (CsMnO₄) is calculated based on the atomic masses

of its constituent elements: Cesium (Cs), Manganese (Mn), and Oxygen (O).

Atomic Mass of Cesium (Cs): 132.91 g/mol

Atomic Mass of Manganese (Mn): 54.94 g/mol

Atomic Mass of Oxygen (O): 16.00 g/mol

The molar mass is calculated as follows:

Molar Mass = (1 × Atomic Mass of Cs) + (1 × Atomic Mass of Mn) + (4 × Atomic Mass of O)

Molar Mass = (1 × 132.91) + (1 × 54.94) + (4 × 16.00) Molar Mass = 132.91 + 54.94 + 64.00

Molar Mass = 251.85 g/mol

This calculated value is consistent with experimentally determined and published values.[2][3]

[4]

Density Determination: Experimental Protocol
The density of a solid, crystalline compound such as cesium permanganate can be accurately

determined using the liquid displacement method. This protocol is based on Archimedes'

principle.

Objective: To determine the density of solid cesium permanganate crystals.

Materials and Equipment:

Analytical balance (accurate to ±0.001 g)

Graduated cylinder (10 mL or 25 mL)

Beaker

Deionized water (or another liquid in which CsMnO₄ is insoluble and does not react)
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Cesium permanganate crystals

Spatula

Wash bottle

Methodology:

Mass Measurement:

1. Carefully weigh a sample of dry cesium permanganate crystals using an analytical

balance.

2. Record the mass as m.

Initial Volume Measurement:

1. Add a known volume of deionized water to a graduated cylinder. The volume should be

sufficient to fully submerge the crystals.

2. Record this initial volume as V₁.

Volume Displacement Measurement:

1. Carefully add the weighed cesium permanganate crystals to the graduated cylinder.

Ensure all crystals are fully submerged and that no air bubbles are trapped.

2. Gently tap the cylinder to dislodge any air bubbles.

3. Record the new volume of the water with the submerged crystals as V₂.

Density Calculation:

1. The volume of the cesium permanganate crystals (V) is the difference between the final

and initial volume readings: V = V₂ - V₁

2. The density (ρ) of cesium permanganate is then calculated using the formula: ρ = m / V

Safety Precautions:
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Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.

Handle cesium permanganate with care, as it is an oxidizing agent.

Dispose of all chemical waste in accordance with institutional and regulatory guidelines.

Synthesis of Cesium Permanganate: Experimental
Workflow
The synthesis of cesium permanganate can be achieved through a precipitation reaction

between potassium permanganate (KMnO₄) and cesium nitrate (CsNO₃). The following

diagram illustrates the logical workflow for this experimental procedure.[1]

Reactant Preparation

Reaction Step Product Separation Final ProductPotassium Permanganate (KMnO4) Solution

Mix Reactant Solutions

Cesium Nitrate (CsNO3) Solution

Filter PrecipitatePrecipitation of CsMnO4 Wash with Deionized Water Dry the Crystals Cesium Permanganate (CsMnO4) Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of cesium permanganate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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